![molecular formula C18H15ClFNO4S B2520352 1'-((3-Chloro-4-fluorophenyl)sulfonyl)spiro[chroman-2,3'-pyrrolidin]-4-one CAS No. 1448056-89-0](/img/structure/B2520352.png)
1'-((3-Chloro-4-fluorophenyl)sulfonyl)spiro[chroman-2,3'-pyrrolidin]-4-one
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Description
The compound is a complex organic molecule that likely contains a pyrrolidine ring . Pyrrolidine is a five-membered ring with one nitrogen atom, and it’s widely used in medicinal chemistry for the treatment of human diseases .
Synthesis Analysis
While specific synthesis methods for this compound were not found, pyrrolidine compounds can be synthesized through ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings .Molecular Structure Analysis
The structure likely includes a pyrrolidine ring, a common feature in many biologically active compounds . The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization .Scientific Research Applications
Synthesis and Chemical Properties
1'-((3-Chloro-4-fluorophenyl)sulfonyl)spiro[chroman-2,3'-pyrrolidin]-4-one is part of a broader category of compounds explored for their unique chemical properties and potential applications in various fields, including materials science and pharmaceuticals. While direct studies on this specific compound are not readily available, research on related sulfone and spiro compounds provides insight into the potential applications and synthetic routes that could be relevant.
Sulfonated Polymeric Materials for Fuel Cells : Sulfonated poly(arylene ether sulfone)s block copolymers, incorporating fluorenyl groups and synthesized using bis(4-fluorophenyl)sulfone, exhibit promising properties for fuel-cell applications. These materials demonstrate high proton conductivity, mechanical strength, and phase separation beneficial for membrane performance in fuel cells (Bae, Miyatake, & Watanabe, 2009).
Spiro-Piperidine-Modified Bacteriochlorins : Incorporating a spiro-piperidine unit into bacteriochlorins, achieved through synthetic pathways involving N-protected 4-piperidone, results in compounds with tailored spectral properties for potential use in photodynamic therapy and near-infrared absorbers. This structural modification does not significantly alter the decay pathways of the lowest singlet excited state, allowing for the fine-tuning of these compounds' photophysical properties (Reddy et al., 2013).
Antimicrobial Scaffolds : Spiro compounds, including those with sulfonamide functionalities, have been synthesized and evaluated for their antimicrobial activities. These novel scaffolds, derived from spiro[cyclohexane-1,2ʹ-thieno[3,2-d]pyrimidine-4ʹ(3ʹH)-one], show potent activity against both Gram-positive and Gram-negative bacteria, highlighting their potential as leads for developing new antimicrobial agents (Hafez, El-Gazzar, & Zaki, 2016).
Enantioselective Synthesis of Spiro[pyrrolidin-3,3'-oxindoles] : The enantioselective organocatalytic synthesis of spiro[pyrrolidin-3,3'-oxindole] derivatives showcases a method for creating compounds with high enantiopurity and structural diversity. These derivatives hold significant biological activities, making the synthesis approach valuable for medicinal chemistry and diversity-oriented synthesis (Chen et al., 2009).
properties
IUPAC Name |
1'-(3-chloro-4-fluorophenyl)sulfonylspiro[3H-chromene-2,3'-pyrrolidine]-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClFNO4S/c19-14-9-12(5-6-15(14)20)26(23,24)21-8-7-18(11-21)10-16(22)13-3-1-2-4-17(13)25-18/h1-6,9H,7-8,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCDWIXHHDNJSSD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC12CC(=O)C3=CC=CC=C3O2)S(=O)(=O)C4=CC(=C(C=C4)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClFNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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